4-bromo-7-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride
Description
“4-bromo-7-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride” is a chemical compound with the CAS Number: 1307873-37-5 . It has a molecular weight of 248.55 . The IUPAC name for this compound is (1S)-4-bromo-2,3-dihydro-1H-inden-1-amine hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H10BrN.ClH/c10-8-3-1-2-7-6 (8)4-5-9 (7)11;/h1-3,9H,4-5,11H2;1H/t9-;/m0./s1 . This code provides a unique identifier for the molecular structure of the compound.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-7-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride involves the reaction of 4-bromo-1,2-dihydro-2,3-dimethoxy-1H-indene with ammonia followed by reduction with sodium borohydride and quaternization with hydrochloric acid.", "Starting Materials": [ "4-bromo-1,2-dihydro-2,3-dimethoxy-1H-indene", "Ammonia", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: 4-bromo-1,2-dihydro-2,3-dimethoxy-1H-indene is reacted with ammonia in ethanol at room temperature for 24 hours.", "Step 2: The resulting amine is then reduced with sodium borohydride in methanol at 0°C for 2 hours.", "Step 3: The amine is then quaternized with hydrochloric acid in ethanol at reflux for 4 hours to yield 4-bromo-7-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride." ] } | |
CAS RN |
2408958-29-0 |
Product Name |
4-bromo-7-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride |
Molecular Formula |
C10H13BrClNO |
Molecular Weight |
278.6 |
Purity |
0 |
Origin of Product |
United States |
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